molecular formula C7H14O2<br>C7H14O2<br>CH3COOCH(CH3)C3H7 B3426571 1-Methylbutyl acetate CAS No. 53496-15-4

1-Methylbutyl acetate

Cat. No. B3426571
CAS RN: 53496-15-4
M. Wt: 130.18 g/mol
InChI Key: GQKZRWSUJHVIPE-UHFFFAOYSA-N
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Description

1-Methylbutyl acetate, also known as 2-Pentyl acetate, is an ester of isobutanol and acetic acid . It is a colorless, non-volatile liquid with a fruity, sweet aroma. It is used as a solvent in the manufacturing of paints, lacquers, varnishes, and inks. It is also used as a flavoring agent in food and beverages.


Synthesis Analysis

1-Methylbutyl acetate can be synthesized by the Fisher esterification method. This involves refluxing a carboxylic acid and an alcohol in the presence of a concentrated acid catalyst . The reaction mechanism involves initial protonation of the carboxyl group, nucleophilic attack by the hydroxyl, proton transfer, and loss of water followed by loss of the catalyzing acid to produce the ester .


Molecular Structure Analysis

The molecular formula of 1-Methylbutyl acetate is C7H14O2 . The IUPAC Standard InChI is InChI=1S/C7H14O2/c1-4-5-6 (2)9-7 (3)8/h6H,4-5H2,1-3H3 .


Chemical Reactions Analysis

As an ester, 1-Methylbutyl acetate can react with acids to liberate heat along with alcohols and acids. Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products .


Physical And Chemical Properties Analysis

1-Methylbutyl acetate is a liquid at room temperature . It has a boiling point of 141 °C (285.8 °F) and a flash point of 36 °C (96.8 °F) . It is soluble in water at a concentration of 1,070 - 2,260 mg/L at 25 °C .

Safety and Hazards

1-Methylbutyl acetate is classified as a flammable liquid (Category 2) according to the GHS classification . It is advised to keep away from heat/sparks/open flames/hot surfaces and to use only in well-ventilated areas. Contact with skin, eyes, and clothing should be avoided .

properties

IUPAC Name

pentan-2-yl acetate
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InChI

InChI=1S/C7H14O2/c1-4-5-6(2)9-7(3)8/h6H,4-5H2,1-3H3
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InChI Key

GQKZRWSUJHVIPE-UHFFFAOYSA-N
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Canonical SMILES

CCCC(C)OC(=O)C
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Molecular Formula

C7H14O2, Array
Record name SEC-AMYL ACETATE
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DSSTOX Substance ID

DTXSID8052306
Record name 2-Pentanyl acetate
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Molecular Weight

130.18 g/mol
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Physical Description

Sec-amyl acetate is a colorless to yellow watery liquid with a weak odor of bananas. Floats on water. Produces irritating vapor. (USCG, 1999), Colorless liquid with a mild odor; [NIOSH], Liquid, COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Clear colourless to slightly yellow liquid; herbaceous odour, Colorless liquid with a mild odor.
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Boiling Point

271.4 °F at 760 mmHg (USCG, 1999), 130-131 °C, 121 °C, 271 °F, 249 °F
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Flash Point

89 °F (USCG, 1999), 32 °C, 32 °C (89 °F) closed cup, 32 °C c.c., 89 °F
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Solubility

Slight (NIOSH, 2023), 0.2 g/100 g water at 20 °C, Sol in alcohol, ether, In water, 1700 ppm at 25 °C, Solubility in water: poor, insoluble in water; partially soluble in heptane and triacetin, partially soluble (in ethanol), Slight
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Density

0.861 to 0.866 at 68 °F (USCG, 1999), 0.862 to 0.866 at 20 °C/20 °C, Relative density (water = 1): 0.86, 0.862-0.866, 0.87
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Vapor Density

4.5 (Air= 1), Relative vapor density (air = 1): 4.5
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Vapor Pressure

7 mmHg (NIOSH, 2023), 9.78 [mmHg], 7 torr at 20 °C, Vapor pressure, kPa at 20 °C: 0.93, 7 mmHg
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Product Name

1-Methylbutyl acetate

Color/Form

Colorless liquid

CAS RN

626-38-0, 53496-15-4
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Record name 1-methylbutyl acetate
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Record name 2-PENTYL ACETATE
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Record name 2-PENTYL ACETATE
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Record name (±)-2-Pentanol acetate
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Record name sec-AMYL ACETATE
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Record name SEC-AMYL ACETATE
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Melting Point

-95.44 °F (USCG, 1999), -78.5 °C, -148 °C, -95.44 °F, -109 °F
Record name SEC-AMYL ACETATE
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Record name 2-PENTYL ACETATE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6291
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name sec-AMYL ACETATE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0219
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name SEC-AMYL ACETATE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/455
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name sec-Amyl acetate
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0032.html
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Retrosynthesis Analysis

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Feasible Synthetic Routes

Reactant of Route 1
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1-Methylbutyl acetate
Reactant of Route 2
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1-Methylbutyl acetate
Reactant of Route 3
Reactant of Route 3
1-Methylbutyl acetate
Reactant of Route 4
Reactant of Route 4
1-Methylbutyl acetate
Reactant of Route 5
Reactant of Route 5
1-Methylbutyl acetate
Reactant of Route 6
1-Methylbutyl acetate

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.